Cas no 59729-22-5 ((2R)-2-amino-3-fluoropropanoic acid hydrochloride)

• Product Name: (2R)-2-amino-3-fluoropropanoic acid hydrochloride
• CAS No: 59729-22-5
• MF: C₃H₇ClFNO₂
• MW: 143.544583559036
• MDL: MFCD31745752
• CID: 5227387
• PubChem ID: 12510836
• Update Time: 2026-03-07

(2R)-2-amino-3-fluoropropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3-fluoro-, hydrochloride (9CI)
• (2R)-2-amino-3-fluoropropanoic acid hydrochloride

• MDL： MFCD31745752
• Inchi： 1S/C3H6FNO2.ClH/c4-1-2(5)3(6)7;/h2H,1,5H2,(H,6,7);1H/t2-;/m0./s1
• InChI Key： BXUGTBKNXOBNNP-DKWTVANSSA-N
• SMILES： [C@H](N)(CF)C(=O)O.Cl

Additional information on (2R)-2-amino-3-fluoropropanoic acid hydrochloride

Compound CAS No 59729-22-5: (2R)-2-amino-3-fluoropropanoic acid hydrochloride

The compound with CAS No 59729-22-5, known as (2R)-2-amino-3-fluoropropanoic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The (R)-configuration at the second carbon atom imparts specific stereochemical characteristics, which are crucial for its biological activity.

Recent studies have highlighted the importance of fluorinated amino acids in medicinal chemistry. The presence of a fluorine atom in the side chain of this compound contributes to its stability and bioavailability, making it a promising candidate for various therapeutic applications. Researchers have explored its role in modulating neurotransmitter systems, particularly in conditions such as depression and anxiety, where amino acids play a critical role.

The synthesis of (2R)-2-amino-3-fluoropropanoic acid hydrochloride involves advanced techniques such as asymmetric synthesis, which ensures the correct stereochemistry at the chiral center. This approach not only enhances the yield but also minimizes the formation of unwanted by-products, making it an efficient method for large-scale production.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles, which are essential for oral drug delivery. Its hydrochloride salt form improves solubility and stability, further enhancing its suitability for pharmaceutical formulations. Preclinical studies have demonstrated that it has minimal toxicity at therapeutic doses, which is a critical factor for its potential use in human medicine.

The application of (2R)-2-amino-3-fluoropropanoic acid hydrochloride extends beyond pharmacology into the realm of nutraceuticals. Its ability to act as a precursor to neurotransmitters makes it a valuable ingredient in dietary supplements aimed at improving cognitive function and mental health.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound to various receptors with high accuracy. These studies have provided insights into its mechanism of action and potential interactions with other biomolecules, paving the way for further experimental validation.

In conclusion, (2R)-2-amino-3-fluoropropanoic acid hydrochloride (CAS No 59729-22-5) is a versatile compound with significant potential in both therapeutic and nutraceutical applications. Its unique chemical properties, combined with cutting-edge research findings, underscore its importance in modern drug discovery and development.